Cas no 1119451-38-5 (1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid
• CAS No: 1119451-38-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 4680450
• Update Time: 2025-05-19

1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid
• 1-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperidine-3-carboxylic acid
• STK504289
• 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-piperidinecarboxylic acid
• 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C15H18N2O2S/c1-9-6-10(2)13-12(7-9)20-15(16-13)17-5-3-4-11(8-17)14(18)19/h6-7,11H,3-5,8H2,1-2H3,(H,18,19)
• InChI Key： JHHXXMVNRCNQFH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=C(C)C=2N=C1N1CCCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Topological Polar Surface Area: 81.7

Additional information on 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid

Professional Introduction to 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic Acid (CAS No. 1119451-38-5)

1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid, identified by the CAS number 1119451-38-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile structural properties and potential applications in drug development. The benzothiazole moiety and the piperidine ring contribute to its unique chemical behavior, making it a valuable scaffold for designing novel therapeutic agents.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. The presence of 4,6-Dimethyl-1,3-benzothiazol-2-yl in the structure enhances its binding affinity to biological targets, making it an attractive component for drug design. Specifically, the dimethyl substitution at the 4 and 6 positions of the benzothiazole ring increases the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability.

The piperidine ring in piperidine-3-carboxylic acid adds another layer of complexity to the compound's pharmacological profile. Piperidine derivatives are widely used in pharmaceuticals due to their ability to modulate various biological pathways. The carboxylic acid group at the 3-position of the piperidine ring provides a site for further functionalization, allowing for the creation of more complex derivatives with enhanced biological activity.

Recent research has highlighted the potential of 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid in addressing various therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting specific enzymes involved in cancer progression. The compound's ability to interact with these enzymes suggests that it could be a lead candidate for developing new anticancer drugs. Additionally, its structural features make it a promising candidate for treating neurological disorders, where modulation of neurotransmitter systems is crucial.

In vitro studies have shown that 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid exhibits significant binding affinity to certain protein targets. This binding affinity is attributed to the optimal combination of hydrophobic and hydrophilic interactions facilitated by its dual pharmacophoric moiety. Such interactions are critical for designing drugs that can effectively penetrate biological membranes and reach their target sites.

The synthesis of 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole-piperidine core efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.

The pharmacokinetic properties of this compound are also an area of active investigation. Preliminary data suggest that it has a favorable pharmacokinetic profile, with good absorption and distribution throughout the body. This makes it a promising candidate for further development into a therapeutic agent. Additionally, its metabolic stability appears to be suitable for oral administration, which would make it more accessible for patients.

The potential applications of 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid extend beyond oncology and neurology. Research is ongoing into its potential use in treating infectious diseases and inflammatory conditions. The compound's ability to modulate immune responses makes it a candidate for developing novel immunomodulatory therapies. Such therapies could be particularly beneficial in treating chronic inflammatory diseases where current treatments often have significant side effects.

In conclusion, 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid (CAS No. 1119451-38-5) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing new therapeutic agents. Further research is warranted to fully explore its therapeutic applications and optimize its synthetic route for industrial-scale production.